4-Methanesulfonyloxybutanol-d4
Description
4-Methanesulfonyloxybutanol-d4 (C₅H₁₀D₄O₃S) is a deuterated derivative of 4-methanesulfonyloxybutanol, where four hydrogen atoms are replaced with deuterium (²H). This isotopic labeling enhances its utility in analytical chemistry, particularly in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), where it serves as an internal standard or metabolic tracer. The compound features a butanol backbone with a methanesulfonyloxy (-OSO₂CH₃) functional group at the fourth carbon, making it a sulfonate ester. Its deuterated form reduces signal interference in NMR by minimizing proton splitting and improves quantification accuracy in MS due to isotopic stability .
Properties
Molecular Formula |
C₅H₈D₄O₄S |
|---|---|
Molecular Weight |
172.24 |
Synonyms |
1,4-Butanediol Monomethanesulfonate-d4; NSC 67176-d4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis compare 4-Methanesulfonyloxybutanol-d4 with structurally or functionally analogous compounds, emphasizing physicochemical properties, synthetic routes, and applications.
Key Differences and Research Findings
Functional Group Reactivity: The methanesulfonyloxy group in 4-Methanesulfonyloxybutanol-d4 is more electron-withdrawing than the methoxy group in 4-methoxybutanol, altering its solubility and reactivity in nucleophilic substitutions . Compared to 4-toluenesulfonylbutanol, the smaller methyl group in 4-Methanesulfonyloxybutanol-d4 reduces steric hindrance, facilitating faster reaction kinetics in synthetic pathways .
Deuteration Impact: Partial deuteration (D4) in 4-Methanesulfonyloxybutanol-d4 provides a balance between isotopic labeling efficacy and synthetic complexity, unlike fully deuterated butanol-d10, which is cost-prohibitive for routine use . Deuterium placement at the C4 position minimizes isotopic scrambling during metabolic studies, a critical advantage over non-regiospecific deuterated analogs .
Analytical Utility: In NMR, the deuterated methanol solvent (methanol-d4) used for 4-Methanesulfonyloxybutanol-d4 analysis eliminates proton interference, as demonstrated in DEA protocols for structurally related compounds like 4-methoxybutyrylfentanyl . Mass spectral fragmentation patterns differ significantly from non-deuterated analogs, with deuterium-induced mass shifts enabling precise quantification in pharmacokinetic studies .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
